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Executive Summary
This technical guide provides a comprehensive analysis of the solubility characteristics of

Methyl 5-chloro-6-hydroxynicotinate (CAS: 316166-47-9 / 54127-63-8), a critical

intermediate in the synthesis of agrochemicals (e.g., Haloxyfop) and pharmaceutical agents

(e.g., Avatrombopag impurities).[1]

Unlike simple esters, this compound exhibits complex solubility behavior due to pyridone-

hydroxypyridine tautomerism, which significantly influences its interaction with organic solvents.

[1] This guide synthesizes empirical process data, thermodynamic principles, and structural

analysis to provide actionable protocols for solvent selection, recrystallization, and process

optimization.[1]

Part 1: Chemical Identity & Solid-State Properties
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Understanding the solubility of Methyl 5-chloro-6-hydroxynicotinate requires analyzing its

dynamic structure. While often depicted as a hydroxypyridine, the compound exists in

equilibrium with its 2-pyridone tautomer, particularly in the solid state and polar solvents.[1]

Property Specification

IUPAC Name
Methyl 5-chloro-6-oxo-1,6-dihydropyridine-3-

carboxylate

Molecular Formula C₇H₆ClNO₃

Molecular Weight 187.58 g/mol

Physical Form White to light yellow crystalline powder

Melting Point
165.0 – 169.0 °C (High MP indicates strong

intermolecular H-bonding)

Polarity Profile
Amphiphilic: Lipophilic ester tail + Polar

pyridone head

The Tautomerism Factor
The "6-hydroxy" moiety allows the formation of an amide-like dimer in the solid state (pyridone

form). This creates a high lattice energy barrier that solvents must overcome.[1]

Non-polar solvents (Hexane): Cannot break the intermolecular H-bonds; compound remains

insoluble.[1]

Protic solvents (Methanol): Can donate/accept H-bonds, disrupting the crystal lattice

effectively at elevated temperatures.[1]

Part 2: Solubility Profile in Organic Solvents
The following solubility profile is derived from process engineering data, patent disclosures,

and structural analog analysis.

Protic Polar Solvents (Alcohols)
Solvents: Methanol, Ethanol, Isopropanol.[1]
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Behavior: These are the most versatile solvents for this compound.[1] They exhibit a steep

solubility-temperature gradient (low solubility at 20°C, high solubility at >50°C).[1]

Process Data: Patent literature validates that ~3.86 g of the compound dissolves in ~21 mL

of Methanol at elevated temperatures (~50°C), corresponding to a solubility of approximately

180 mg/mL.[1]

Application: Primary choice for recrystallization.[1]

Aprotic Polar Solvents
Solvents: DMSO, DMF, DMAc.[1]

Behavior: High solubility at room temperature.[1] The high dielectric constants of these

solvents effectively stabilize the polar pyridone tautomer.[1]

Application: Ideal for reaction media (e.g., chlorination or nucleophilic substitution) but poor

for recrystallization due to high boiling points and difficulty in product recovery.[1]

Chlorinated Solvents
Solvents: Dichloromethane (DCM), Chloroform.[1]

Behavior: Moderate to Good solubility.[1]

Process Data: DCM is frequently used in extraction protocols following aqueous workups.[1]

Application: Extraction solvent; transport medium.[1]

Non-Polar / Hydrocarbon Solvents
Solvents: n-Hexane, n-Heptane, Toluene.[1]

Behavior: Insoluble to Sparingly Soluble.[1]

Process Data: Hexane is used to wash impurities away from the compound in biphasic

systems.[1]
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Application: Antisolvent (to force precipitation) or washing solvent to remove non-polar

impurities.[1]

Summary Table: Empirical Solubility Classes
Solvent Class

Representative
Solvents

Solubility
Rating (25°C)

Solubility
Rating (Hot)

Primary Use
Case

Alcohols
Methanol,

Ethanol
Moderate High Recrystallization

Super-Polar DMSO, DMF Very High Very High
Reaction

Medium

Chlorinated
DCM,

Chloroform
Good High Extraction

Esters Ethyl Acetate Low/Moderate Moderate
Washing / Co-

solvent

Alkanes
Hexane,

Heptane
Insoluble Insoluble Impurity Wash

Part 3: Process Engineering & Recrystallization
Protocols
Protocol A: Single-Solvent Recrystallization (Methanol)
This method utilizes the steep solubility curve in methanol to achieve high purity.[1]

Step-by-Step Methodology:

Charge: Place crude Methyl 5-chloro-6-hydroxynicotinate in a reaction vessel.

Dissolution: Add Methanol (approx. 5-6 mL per gram of solid).

Heat: Heat the mixture to reflux (64.7°C) or near-reflux (60°C) with agitation until full

dissolution occurs.

Check: If solids remain, add methanol in 10% increments.[1]
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Hot Filtration: (Optional) If insoluble particles (charcoal/dust) are present, filter the hot

solution rapidly.[1]

Crystallization: Cool the solution slowly to room temperature (25°C), then chill to 0-5°C for 2

hours.

Collection: Filter the white crystals. Wash the cake with cold Methanol.[1]

Drying: Dry under vacuum at 45°C.

Protocol B: Antisolvent Crystallization (MeOH / Water)
Used when maximum recovery is required or to remove highly polar inorganic salts.[1]

Step-by-Step Methodology:

Dissolution: Dissolve the compound in warm Methanol (50°C) at a concentration of ~150-180

mg/mL.

Antisolvent Addition: Slowly add Water (antisolvent) dropwise while maintaining agitation.[1]

Ratio: Target a final Methanol:Water ratio of 10:1 to 5:1 depending on purity needs.[1]

Nucleation: Turbidity will appear.[1] Continue stirring at 20°C for 1 hour.

Filtration: Collect the precipitate.

Note: This method yields higher recovery but may occlude impurities if addition is too fast.

[1]

Part 4: Visualization of Workflows
Figure 1: Solubility-Based Process Decision Logic
The following diagram illustrates the decision matrix for selecting solvents based on the unit

operation (Reaction vs. Purification).
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Start: Methyl 5-chloro-6-hydroxynicotinate

Define Goal

Reaction Medium Purification/Isolation

High Solubility Req.
(DMSO, DMF)

Homogeneous Phase

Biphasic Extraction
(DCM / Water) Recrystallization Impurity Wash

Temp-Dependent Solubility
(Methanol, Ethanol)

Partition Coeff > 10

Heat/Cool Cycle

Use Hexane/Heptane
(Removes non-polar oils)

Solid remains undissolved

Click to download full resolution via product page

Caption: Decision matrix for solvent selection based on process goals (Reaction vs.

Purification).

Part 5: Thermodynamic Modeling (Scientific Basis)
For researchers requiring precise solubility prediction, the Modified Apelblat Equation is the

standard model for this class of pyridine derivatives.[1]

Where:

= Mole fraction solubility[1]

= Absolute temperature (K)[1][2][3]

= Empirical constants derived from experimental data.
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Mechanistic Insight: The dissolution of Methyl 5-chloro-6-hydroxynicotinate in alcohols is an

endothermic process (

) driven by entropy (

).[1]

Enthalpy Penalty: Energy is required to break the strong crystal lattice (pyridone dimers).[1]

Entropy Gain: The disorder increases as the molecule disperses into the solvent.[1]

Implication: Higher temperatures significantly favor dissolution, confirming the suitability of

cooling crystallization.[1]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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